5-methoxy-2-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]phenyl 3-nitrobenzoate

• IUPAC Name: [5-methoxy-2-[(E)-3-thiophen-2-ylprop-2-enoyl]phenyl] 3-nitrobenzoate
• InChI: InChI=1S/C21H15NO6S/c1-27-16-7-9-18(19(23)10-8-17-6-3-11-29-17)20(13-16)28-21(24)14-4-2-5-15(12-14)22(25)26/h2-13H,1H3/b10-8+
• InChI Key: SKMLKIVGGXVKOB-CSKARUKUSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C=CC2=CC=CS2)OC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC(=C(C=C1)C(=O)/C=C/C2=CC=CS2)OC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H15NO6S
• Molecular Weight: 409.4 g/mol

Description

5-methoxy-2-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]phenyl 3-nitrobenzoate, also known as MTPTB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial and Antioxidant Properties

• Compounds similar to 5-methoxy-2-[(2E)-3-(thiophen-2-yl)prop-2-enoyl]phenyl 3-nitrobenzoate have been studied for their antimicrobial and antioxidant properties. One study synthesized and characterized benzofuran derivatives (related structurally) and found them to have significant antibacterial activity, though no antifungal activity was observed. The compound also showed potent antioxidant properties, supported by docking studies (Rashmi et al., 2014).

Molecular Structure Analysis

• Investigations into similar compounds have involved detailed molecular structure analysis. A study conducted spectral and solid-state structure analysis of a comparable compound, employing techniques like X-ray powder diffraction and density functional theory (Rahmani et al., 2017).

Anti-Estrogenic Activities

• Similar structures have been examined for their potential anti-estrogenic activities. A study on 3-aroyl-2-arylbenzo[b]thiophene derivatives (structurally related) indicated significant ability to antagonize estradiol, suggesting potential as nonsteroidal antiestrogens (Jones et al., 1984).

Antibacterial Properties

• Research on benzothiophene derivatives, related to the queried compound, revealed promising antibacterial activities. This indicates a potential application in the development of new antibacterial agents (Havaldar et al., 2004).

Antidepressant Potential

• Certain benzo[b]thiophene derivatives have been synthesized to act as dual antidepressant drugs, targeting serotonin receptors and serotonin reuptake. This suggests potential antidepressant applications for structurally similar compounds (Orus et al., 2002).

Luminescence Sensitization

• Thiophenyl-derivatized nitrobenzoic acid ligands, similar to the compound , have been studied for their ability to sensitize Eu(III) and Tb(III) luminescence, indicating potential applications in luminescence-based technologies (Viswanathan & Bettencourt-Dias, 2006).